Cas no 166733-97-7 (1(3H)-Isobenzofuranone, 3-butyl-4,5-dihydro-)

• Product Name: 1(3H)-Isobenzofuranone, 3-butyl-4,5-dihydro-
• CAS No: 166733-97-7
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 1351813
• PubChem ID: 173843
• Update Time: 2025-04-20

1(3H)-Isobenzofuranone, 3-butyl-4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone, 3-butyl-4,5-dihydro-
• (+/-)-sedanenolide
• AKOS037515468
• DTXSID40977545
• B2703-407024
• SCHEMBL4086957
• Senkyunolide A?
• 3-N-Butyl-4,5-dihydrophthalide
• CHEMBL2288883
• 3-Butyl-4,5-dihydro-2-benzofuran-1(3H)-one
• 3-butyl-4,5-dihydro-3H-2-benzofuran-1-one
• 3-butyl-4,5-dihydrophthalid
• FS-10382
• 62006-39-7
• 3-Butyl-4,5-dihydroisobenzofuran-1(3H)-one
• 166733-97-7
• ZPIKVDODKLJKIN-UHFFFAOYSA-N

• Inchi： 1S/C12H16O2/c1-2-3-8-11-9-6-4-5-7-10(9)12(13)14-11/h5,7,11H,2-4,6,8H2,1H3
• InChI Key： ZPIKVDODKLJKIN-UHFFFAOYSA-N
• SMILES： O1C(C2C=CCCC=2C1CCCC)=O

Computed Properties

• Exact Mass: 192.11508
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3